Cas no 1481804-36-7 (2-Cyclopropyl-2-ethylazetidine)

• Product Name: 2-Cyclopropyl-2-ethylazetidine
• CAS No: 1481804-36-7
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5746518
• PubChem ID: 65805315
• Update Time: 2025-10-29

2-Cyclopropyl-2-ethylazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1297157
• 1481804-36-7
• 2-cyclopropyl-2-ethylazetidine
• AKOS015145657
• Azetidine, 2-cyclopropyl-2-ethyl-
• 2-Cyclopropyl-2-ethylazetidine

• Inchi： 1S/C8H15N/c1-2-8(5-6-9-8)7-3-4-7/h7,9H,2-6H2,1H3
• InChI Key： HCFVUAZKWXVPPN-UHFFFAOYSA-N
• SMILES： N1CCC1(CC)C1CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 164.5±8.0 °C(Predicted)
• pka: 11.26±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-Cyclopropyl-2-ethylazetidine

2-Cyclopropyl-2-ethylazetidine: A Comprehensive Overview

The compound 2-Cyclopropyl-2-ethylazetidine, with the CAS number 1481804-36-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a cyclopropyl group and an ethyl substituent at the second position of the azetidine ring imparts unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of azetidines as versatile building blocks in drug design. The compact and strained structure of azetidines allows for unique interactions with biological targets, making them valuable in the development of novel therapeutic agents. In particular, the cyclopropyl group attached to the azetidine ring in this compound has been shown to enhance stability and bioavailability, which are critical factors in drug development.

The synthesis of 2-Cyclopropyl-2-ethylazetidine involves a multi-step process that typically begins with the preparation of a suitable cyclopropane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability. For instance, researchers have employed transition metal catalysts to facilitate the formation of the azetidine ring, showcasing the importance of green chemistry principles in modern organic synthesis.

In terms of applications, this compound has found utility in various industries. In pharmaceuticals, it serves as a key intermediate in the synthesis of complex molecules with potential medicinal properties. Additionally, its unique physical properties make it a candidate for use in advanced materials, such as high-performance polymers and specialty coatings. The integration of cyclopropyl and ethyl groups into the azetidine framework enhances its compatibility with a wide range of chemical systems, further broadening its applicability.

Recent research has also explored the role of azetidines in bioconjugation chemistry. By attaching functional groups to the nitrogen atom or substituents on the ring, scientists can create bioactive molecules with tailored activities. For example, studies have demonstrated that 2-Cyclopropyl-2-ethylazetidine derivatives can act as carriers for drugs or imaging agents, offering new avenues for targeted delivery systems.

The structural integrity and reactivity of this compound make it an attractive candidate for further exploration. Its ability to participate in various chemical transformations, such as alkylation and acylation reactions, underscores its versatility as a synthetic intermediate. Moreover, its compatibility with diverse reaction conditions allows chemists to tailor its properties for specific applications.

In conclusion, 2-Cyclopropyl-2-ethylazetidine stands out as a promising molecule with a wide range of potential applications across multiple disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.